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Introduction
The radionuclide Aluminum-26 (²⁶Al), with a half-life of approximately 717,000 years, is a

powerful tool for determining the exposure duration of terrestrial and extraterrestrial materials to

cosmic rays.[1] Produced in situ within minerals, primarily quartz, through spallation reactions

induced by cosmic-ray muons and neutrons, the concentration of ²⁶Al in a sample is directly

proportional to the time it has spent at or near the Earth's surface.[2] This methodology, known

as cosmic ray exposure dating, has broad applications in geology, geomorphology, and

planetary science.

This document provides detailed application notes and experimental protocols for the use of

²⁶Al in determining cosmic ray exposure ages. It is intended to guide researchers through the

process of sample collection, chemical processing, measurement by Accelerator Mass

Spectrometry (AMS), and data analysis.
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Cosmic rays, high-energy particles originating from outside our solar system, bombard the

Earth's atmosphere and surface. These interactions produce a cascade of secondary particles,

including neutrons and muons, which can penetrate rock and induce nuclear reactions. In

quartz (SiO₂), these reactions with silicon and oxygen atoms produce ²⁶Al. The production rate

of ²⁶Al is dependent on several factors, including altitude, geomagnetic latitude, and the depth

of the sample below the surface.[3][4][5]

Once a rock surface is exposed, ²⁶Al begins to accumulate. Over time, its concentration

reaches a secular equilibrium where the rate of production is balanced by the rate of

radioactive decay. By measuring the concentration of ²⁶Al in a sample and knowing its

production rate, the exposure age can be calculated. This technique is often used in

conjunction with another cosmogenic nuclide, Beryllium-10 (¹⁰Be), also produced in quartz. The

ratio of ²⁶Al to ¹⁰Be can provide more complex information about the exposure history of a

sample, including periods of burial.[3][6][7]

Quantitative Data Summary
The following table summarizes key quantitative data relevant to cosmic ray exposure dating

using ²⁶Al.

Parameter Value Reference

Half-life of ²⁶Al (t½) 7.17 x 10⁵ years [1]

Sea-level high-latitude (SLHL)

²⁶Al production rate in quartz

(spallation)

~25.8 ± 2.5 atoms/g/yr [1]

Sea-level high-latitude (SLHL)

²⁶Al production rate in quartz

(muon-induced)

Varies with depth

Common ²⁶Al/¹⁰Be production

ratio in quartz at the surface
~6.75 [8][9][10]

²⁶Al decay constant (λ) 9.67 x 10⁻⁷ yr⁻¹ Calculated from half-life
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Sample Collection and Preparation
Objective: To collect suitable rock samples and physically prepare them for chemical analysis.

Materials:

Geological hammer and chisel

GPS device

Clinometer

Sample bags

Rock crusher

Sieves (250-500 µm mesh)

Frantz Isodynamic Magnetic Separator

Heavy liquids (e.g., sodium polytungstate)

Protocol:

Sample Collection:

Select fresh, unweathered rock surfaces with minimal evidence of erosion.

Record the precise location (latitude, longitude, and elevation) using a GPS.

Measure the dip and strike of the surface and note any topographic shielding (e.g., from

surrounding mountains or cliffs) using a clinometer.

Collect several kilograms of the surface rock, ensuring to sample the outermost few

centimeters.

Physical Preparation:

Crush the rock sample to a grain size of less than 1 mm.
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Sieve the crushed rock to isolate the 250-500 µm fraction.

Use a Frantz Isodynamic Magnetic Separator to remove magnetic minerals.

Perform heavy liquid separation to isolate quartz from other minerals.

Chemical Purification of Aluminum
Objective: To isolate and purify aluminum from the quartz sample for AMS analysis.

Materials:

Cleaned quartz sample (10-50 g)

Hydrofluoric acid (HF), 48%

Nitric acid (HNO₃), concentrated

Hydrochloric acid (HCl), concentrated

Perchloric acid (HClO₄), concentrated

²⁷Al carrier solution of known concentration

Anion and cation exchange chromatography columns

Ammonium hydroxide (NH₄OH)

Deionized water (18 MΩ·cm)

Protocol:

Quartz Etching:

Leach the quartz grains in a mixture of 1% HF and 1% HNO₃ to remove any remaining

non-quartz minerals.[11]

Rinse thoroughly with deionized water.
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Dissolution:

In a clean Teflon beaker, add a known amount of ²⁷Al carrier to the quartz sample.

Add a mixture of concentrated HF and HNO₃ (typically in a 3:1 ratio) to completely

dissolve the quartz. This step should be performed in a fume hood with appropriate

personal protective equipment.

Fuming and Redissolution:

Add concentrated HClO₄ and heat the solution to fume off silica tetrafluoride (SiF₄) and

excess HF.

Dissolve the remaining residue in concentrated HCl.

Ion-Exchange Chromatography:

Pass the dissolved sample through an anion exchange column to remove iron and other

interfering elements.

Collect the eluate containing aluminum and pass it through a cation exchange column to

further purify the aluminum fraction.

Precipitation:

Adjust the pH of the purified aluminum solution to approximately 8 using NH₄OH to

precipitate aluminum hydroxide (Al(OH)₃).

Centrifuge the solution to pellet the Al(OH)₃ precipitate and discard the supernatant.

Wash the precipitate several times with deionized water.

AMS Target Preparation
Objective: To convert the purified aluminum hydroxide into aluminum oxide and prepare a

target for AMS analysis.

Materials:
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Purified Al(OH)₃ precipitate

High-purity niobium (Nb) or silver (Ag) powder

Target holders (cathodes) for the AMS

Muffle furnace

Press

Protocol:

Oxidation:

Place the Al(OH)₃ precipitate in a quartz crucible and heat in a muffle furnace at ~1000°C

for several hours to convert it to aluminum oxide (Al₂O₃).

Mixing and Pressing:

Thoroughly mix the resulting Al₂O₃ powder with a conductive metal powder (Nb or Ag) in a

1:1 or similar ratio by volume.

Press the mixture firmly into an AMS target holder.

Accelerator Mass Spectrometry (AMS) Measurement
Objective: To measure the ²⁶Al/²⁷Al ratio in the prepared target.

Procedure:

The prepared targets are loaded into the ion source of an accelerator mass spectrometer.

The AMS accelerates ions to high energies, allowing for the separation of ²⁶Al from the

stable isobar ²⁶Mg and other background interferences.

The instrument measures the ratio of ²⁶Al to the known amount of ²⁷Al carrier.

Measurements are calibrated against known standards.[12]
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Data Analysis and Age Calculation
The cosmic ray exposure age (T) is calculated using the following equation:

T = - (1/λ) * ln(1 - (N * λ) / (P * S))

Where:

N is the measured concentration of ²⁶Al (atoms/g of quartz).

λ is the decay constant of ²⁶Al (9.67 x 10⁻⁷ yr⁻¹).

P is the production rate of ²⁶Al at the sample location (atoms/g/yr).

S is a scaling factor that accounts for various corrections.

Corrections to the Production Rate: The sea-level high-latitude (SLHL) production rate must be

scaled to the specific conditions of the sample location. This involves applying corrections for:

Altitude and Latitude: Cosmic ray flux increases with altitude and geomagnetic latitude.

Scaling models are used to adjust the production rate accordingly.[3][4][5]

Topographic Shielding: Obstructions such as mountains or cliffs can block a portion of the

incoming cosmic rays, reducing the production rate.

Sample Thickness and Snow Cover: The depth of the sample from the rock surface and any

seasonal snow cover will attenuate the cosmic ray flux.

Online calculators are available to perform these complex calculations, incorporating the latest

scaling models and production rate data.[6][13]
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Caption: Overall workflow for cosmic ray exposure dating using ²⁶Al.
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Caption: Chemical separation pathway for the purification of aluminum.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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